Cas no 67293-17-8 (4-{[2-(3,4-dimethoxyphenyl)-1-methylethyl](ethyl)amino}butyl 3,4,5-triethoxybenzoate)

• Product Name: 4-{[2-(3,4-dimethoxyphenyl)-1-methylethyl](ethyl)amino}butyl 3,4,5-triethoxybenzoate
• CAS No: 67293-17-8
• MF: C₃₀H₄₅NO₇
• MW: 531.680809736252
• CID: 1715227
• PubChem ID: 3051137
• Update Time: 2025-04-21

4-{[2-(3,4-dimethoxyphenyl)-1-methylethyl](ethyl)amino}butyl 3,4,5-triethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 4-{[2-(3,4-dimethoxyphenyl)-1-methylethyl](ethyl)amino}butyl 3,4,5-triethoxybenzoate
• 3,4,5-Triethoxybenzoic acid 4-[ethyl[2-(3,4-dimethoxyphenyl)-1-methylethyl]amino]butyl ester
• 4-[1-(3,4-dimethoxyphenyl)propan-2-yl-ethylamino]butyl 3,4,5-triethoxybenzoate
• DTXSID80986515
• Phenethylamine, 3,4-dimethoxy-N-ethyl-N-(4-hydroxybutyl)-alpha-methyl-, 3,4,5-triethoxybenzoate (ester)
• BRN 2796270
• 4-{[1-(3,4-Dimethoxyphenyl)propan-2-yl](ethyl)amino}butyl 3,4,5-triethoxybenzoate
• 67293-17-8
• 3,4-Dimethoxy-N-ethyl-N-(4-hydroxybutyl)-alpha-methylphenethylamine 3,4,5-triethoxybenzoate

• Inchi： 1S/C30H45NO7/c1-8-31(22(5)18-23-14-15-25(33-6)26(19-23)34-7)16-12-13-17-38-30(32)24-20-27(35-9-2)29(37-11-4)28(21-24)36-10-3/h14-15,19-22H,8-13,16-18H2,1-7H3
• InChI Key： YEASFTCGNSYWIN-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O)CCCCN(CC)C(C)CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 531.31960277g/mol
• Monoisotopic Mass: 531.31960277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 19
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 75.7Ų